Cas no 2279-15-4 (Nα-Cbz-D-tryptophan)

Nα-Cbz-D-tryptophan Properties

Names and Identifiers

• (R)-2-(((Benzyloxy)carbonyl)amino)-3-(1H-indol-3-yl)propanoic acid
• Z-D-Trp-oh
• N(alpha)-Cbz-D-tryptophan
• N(alpha)-Benzyloxycarbonyl-D-tryptophan
• Nalpha-Carbobenzoxy-D-tryptophan
• CBZ-D-Trp
• (2R)-3-(1H-indol-3-yl)-2-(phenylmethoxycarbonylamino)propanoic acid
• N-[(Benzyloxy)carbonyl]-L-tryptophan
• N-Cbz-D-Tryptophan
• Nα-Cbz-D-tryptophan
• Cbz-D-Trp-OH
• CBZ-D-TRYPTOPHAN
• Nalpha-Cbz-D-tryptophan
• N-Cbz-D-Trp
• Nα-Carbobenzoxy-D-tryptophan
• Nα-Benzyloxycarbonyl-D-tryptophan
• N-(Carbobenzyloxy)-D-tryptophan
• N-Benzyloxycarbonyl-D-tryptophan
• Z-D-TRYPTOPHAN
• N(a)-Benzyloxycarbonyl-D-tryptophan
• D-Tryptophan, N-[(phenylmethoxy)carbonyl]-
• n-[(benzyloxy)carbonyl]-d-tryptophan
• PubChem9720
• Z-DTrp-OH
• Z-(D)-Trp-OH
• Na
• 2279-15-4
• N-(Benzyloxycarbonyl)-D-tryptophan
• N( alpha )-Benzyloxycarbonyl-D-tryptophan
• Nalpha-Benzyloxycarbonyl-D-tryptophan
• CBZ-D-TRYPTPHAN
• A816352
• AKOS015924251
• (2R)-2-(benzyloxycarbonylamino)-3-(1H-indol-3-yl)propanoic acid;Z-D-Trp-OH
• BDBM50043809
• EN300-121292
• (R)-2-Benzyloxycarbonylamino-3-(1H-indol-3-yl)-propionic acid
• AMY40667
• ((Benzyloxy)carbonyl)-D-tryptophan
• N-alpha-BenZyloxycarbonyl-D-tryptophane (CbZ-D-Trp-OH)
• M03039
• (2R)-2-{[(BENZYLOXY)CARBONYL]AMINO}-3-(1H-INDOL-3-YL)PROPANOIC ACID
• AHYFYYVVAXRMKB-QGZVFWFLSA-N
• AC-17152
• N-benzyloxycarbonyl-(D)-tryptophan
• DTXSID701297570
• SCHEMBL3808330
• C2130
• CS-W009837
• AS-12753
• MFCD00037945
• Nalpha -benzyloxycarbonyl-D-tryptophan
• (R)-2-(benzyloxycarbonylamino)-3-(1H-indol-3-yl)propanoic acid
• CHEMBL65134
• +Expand

• MDL： MFCD00037945
• InChIKey： AHYFYYVVAXRMKB-QGZVFWFLSA-N
• Inchi： 1S/C19H18N2O4/c22-18(23)17(10-14-11-20-16-9-5-4-8-15(14)16)21-19(24)25-12-13-6-2-1-3-7-13/h1-9,11,17,20H,10,12H2,(H,21,24)(H,22,23)/t17-/m1/s1
• SMILES： O(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C(N([H])[C@@]([H])(C(=O)O[H])C([H])([H])C1=C([H])N([H])C2=C([H])C([H])=C([H])C([H])=C12)=O
• BRN： 96744

Computed Properties

• Exact Mass: 338.126657g/mol
• Surface Charge: 0
• XLogP3: 2.3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 338.126657g/mol
• Monoisotopic Mass: 338.126657g/mol
• Topological Polar Surface Area: 91.4Ų
• Heavy Atom Count: 25
• Complexity: 464
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 3.48090
• PSA: 91.42000
• Refractive Index: 11 ° (C=1, MeOH)
• Boiling Point: 619.1 oC at 760 mmHg
• Melting Point: 121.0 to 125.0 deg-C
• Flash Point: 328.2 oC
• Color/Form: White powder
• Solubility: Insoluble
• Specific Rotation: +8.0 to +13.0° (c=1, MeOH)
• Density: 1.3410

Nα-Cbz-D-tryptophan Security Information

• Safety Instruction： S22-S24/25
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： 22/22-36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

Nα-Cbz-D-tryptophan Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters